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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B593227

Essential Safety and Handling Guide for D-(+)-
Cellohexose Eicosaacetate

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling D-(+)-Cellohexose
eicosaacetate. The following procedures are based on best practices for handling fine organic
powders and data available for structurally similar compounds, as a specific Safety Data Sheet
(SDS) for D-(+)-Cellohexose eicosaacetate is not readily available.

Chemical and Physical Properties

D-(+)-Cellohexose eicosaacetate is a white to off-white powder.[1] While specific hazard
information is not available, its unacetylated precursors, such as D-(+)-Cellohexaose, are not
classified as hazardous. However, due to its fine powder form, appropriate precautions should
be taken to avoid inhalation and direct contact.
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Property Value Source
CAS Number 355012-91-8 [2]
Molecular Formula C76H102051 [2]
Molecular Weight 1831.59 [31[4]

Physical Form

White to off-white powder

[1]

Storage Temperature

4°C

[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended

as a minimum standard:

PPE Category

Item

Rationale

Hand Protection

Nitrile gloves

Protects against skin contact.

Eye Protection

Safety glasses with side

shields or goggles

Prevents eye exposure to

airborne particles.

Body Protection

Laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
dust mask (e.g., N95) may be
appropriate if handling large
guantities or if dust generation

is likely.

Minimizes inhalation of

airborne powder.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

o Assemble all necessary equipment and reagents.
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o Don the appropriate PPE as specified above.

e Handling:

[e]

Retrieve the D-(+)-Cellohexose eicosaacetate container from its 4°C storage.

o Allow the container to equilibrate to room temperature before opening to prevent
condensation.

o Handle the powder in a well-ventilated area. For procedures with a high likelihood of dust
generation, use a fume hood or a ventilated balance enclosure.

o Weigh the desired amount of the compound using a clean spatula and weighing paper or
a suitable container.

o Minimize the creation of dust.

[¢]

Close the container tightly after use and return it to 4°C storage.
e Post-Handling:
o Clean the work area, including the balance and any potentially contaminated surfaces.

o Remove and dispose of gloves and any contaminated disposable materials as outlined in
the disposal plan.

o Wash hands thoroughly with soap and water.

Disposal Plan

As D-(+)-Cellohexose eicosaacetate is an acetylated sugar and related compounds are
considered non-hazardous, it can likely be disposed of as non-hazardous solid organic waste.
[5][6] Always adhere to local, state, and federal regulations for chemical waste disposal.

e Solid Waste:

o Collect excess solid D-(+)-Cellohexose eicosaacetate and any contaminated disposable
materials (e.g., weighing paper, gloves, paper towels) in a designated, labeled waste
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container.

o The container should be clearly labeled as "Non-hazardous Solid Organic Waste" and
include the chemical name.[5]

o Empty Containers:

o Rinse empty containers with a suitable solvent (e.g., ethanol or acetone) to remove any
residual powder.

o The rinsate should be collected and disposed of as chemical waste, following institutional
guidelines.

o Once clean, deface the label on the empty container and dispose of it with regular
laboratory glass or plastic waste.

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of D-(+)-Cellohexose Eicosaacetate

Preparation

Prepare Work Area

Don Appropriate PPE

Retrieve from 4°C Storage

Equilibrate to Room Temp

Weigh in Ventilated Area

Return to Storage Collect Solid Waste Clean Empty Containers

Dispose as Non-hazardous Dispose of Containers

Click to download full resolution via product page

Caption: Workflow for D-(+)-Cellohexose Eicosaacetate handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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